Cas no 3684-03-5 (5-Isothiazolemethanol, 3-methyl-4-nitro-)

• Product Name: 5-Isothiazolemethanol, 3-methyl-4-nitro-
• CAS No: 3684-03-5
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 6619127
• Update Time: 2023-12-05

5-Isothiazolemethanol, 3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanol, 3-methyl-4-nitro-
• (3-methyl-4-nitroisothiazol-5-yl)methanol

• Inchi： 1S/C5H6N2O3S/c1-3-5(7(9)10)4(2-8)11-6-3/h8H,2H2,1H3
• InChI Key： BKKOITSKRMSXHB-UHFFFAOYSA-N
• SMILES： S1C(CO)=C([N+]([O-])=O)C(C)=N1

Experimental Properties

• Density: 1.526±0.06 g/cm3(Predicted)
• Boiling Point: 212.6±22.0 °C(Predicted)
• pka: 12.59±0.10(Predicted)